Cas no 1223253-84-6 (Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate)

Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate is a synthetic organic compound featuring a benzoate ester core functionalized with a 4-benzylpiperazine moiety. This structure confers versatility in pharmaceutical and chemical research, particularly as an intermediate in the synthesis of bioactive molecules. The benzylpiperazine group enhances binding affinity to certain biological targets, making it valuable for drug discovery applications. The ester group provides a reactive handle for further derivatization, enabling modifications to optimize physicochemical properties. Its well-defined molecular architecture ensures consistency in synthetic pathways, supporting reproducibility in research. The compound is typically used under controlled conditions due to its specialized nature, requiring appropriate handling to ensure stability and purity.
Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate structure
1223253-84-6 structure
Product Name:Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate
CAS No:1223253-84-6
MF:C20H24N2O2
MW:324.416765213013
MDL:MFCD08308599
CID:4688813
Update Time:2025-05-23

Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate
    • Z46171872
    • Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate
    • MDL: MFCD08308599
    • Inchi: 1S/C20H24N2O2/c1-24-20(23)19-9-5-8-18(14-19)16-22-12-10-21(11-13-22)15-17-6-3-2-4-7-17/h2-9,14H,10-13,15-16H2,1H3
    • InChI Key: ACAXAICWNNUQAI-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=CC(=C1)CN1CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 387
  • Topological Polar Surface Area: 32.8

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 447.2±40.0 °C at 760 mmHg
  • Flash Point: 224.2±27.3 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate Security Information

Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB541194-250 mg
Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate, 95%; .
1223253-84-6 95%
250MG
€184.50 2023-04-14
abcr
AB541194-1 g
Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate, 95%; .
1223253-84-6 95%
1g
€332.50 2023-04-14
abcr
AB541194-250mg
Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate, 95%; .
1223253-84-6 95%
250mg
€228.00 2025-02-13
abcr
AB541194-500mg
Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate, 95%; .
1223253-84-6 95%
500mg
€300.90 2025-02-13
abcr
AB541194-1g
Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate, 95%; .
1223253-84-6 95%
1g
€415.60 2025-02-13
abcr
AB541194-2.52,5g
Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate, 95%; .
1223253-84-6 95%
2.52,5g
€874.60 2024-04-20
abcr
AB541194-2.5g
Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate, 95%; .
1223253-84-6 95%
2.5g
€874.60 2025-02-13

Additional information on Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate

Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate: A Comprehensive Overview

Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate, identified by the CAS No. 1223253-84-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science.

The chemical structure of Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate consists of a benzoate group attached to a methyl ester, with a piperazine ring substituted at the 4-position by a benzyl group and at the 1-position by a methylene group connected to the benzoate moiety. This configuration imparts the compound with distinct physicochemical properties, including high stability and reactivity under specific conditions.

Recent studies have highlighted the importance of Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate in the development of bioactive molecules. Researchers have explored its role as a precursor in the synthesis of various pharmaceutical agents, particularly those targeting central nervous system disorders. The compound's ability to form stable complexes with metal ions has also been investigated, opening avenues for its use in catalysis and sensor technologies.

One of the most notable advancements involving this compound is its application in drug delivery systems. Scientists have utilized its structural versatility to design nanoparticles that enhance drug solubility and bioavailability. These findings underscore the potential of Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate as a key component in modern medicinal chemistry.

Furthermore, the synthesis of Methyl 3-[(4-benzylpiperazin-1-yl)methyl]benzoate has been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. These methods involve catalytic processes that minimize waste and energy consumption, aligning with global sustainability goals.

In conclusion, Methyl 3-[(4-benzylpiperazin-1-y

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